![molecular formula C19H19N7O3 B2691569 N-(2-(4-acetamidobenzamido)ethyl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide CAS No. 1351621-20-9](/img/structure/B2691569.png)
N-(2-(4-acetamidobenzamido)ethyl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-(4-acetamidobenzamido)ethyl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide, also known as APY-0201, is a novel small molecule drug that has gained significant attention in the scientific community due to its potential therapeutic applications. APY-0201 is a pyridazine-based compound that has been shown to exhibit potent anti-inflammatory and anti-tumor activities.
Scientific Research Applications
Heterocyclic Synthesis
Polyfunctionally Substituted Pyran, Pyridine, and Pyridazine Derivatives : Ethyl α-(3-carbamoyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-ylhydrazono)acetates are prepared and their reactivity toward a variety of active methylene reagents is studied to give pyran, pyridine, and pyridazine derivatives (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004).
Novel Syntheses of Pyrazole, Pyrimidine, and Pyridazine Derivatives : The use of 4,5,6,7-tetrahydrobenzo[b]thiophene derivatives in heterocyclic synthesis is explored, leading to the creation of pyrazole, pyrimidine, and pyridazine derivatives with potential antimicrobial activities (Wardakhan & Edrees, 2016).
Medicinal Chemistry
Cytotoxicity of Pyrazole and Pyrimidine Derivatives : Synthesized 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides and pyrazolo[1,5-a]pyrimidine derivatives are screened for their in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, demonstrating potential applications in cancer treatment (Hassan, Hafez, & Osman, 2014).
Antimicrobial Activities : Thiazole and pyrazole derivatives based on 4,5,6,7-tetrahydrobenzothiophene moiety are synthesized and evaluated for their antimicrobial properties, indicating potential use in developing new antimicrobial agents (Gouda, Berghot, Abd El-Ghani, & Khalil, 2010).
Antioxidant Studies : Novel N-substituted benzyl/phenyl-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetamides demonstrate moderate to significant radical scavenging activity, suggesting their utility in antioxidant applications (Ahmad, Siddiqui, Gardiner, Parvez, & Aslam, 2012).
properties
IUPAC Name |
N-[2-[(4-acetamidobenzoyl)amino]ethyl]-6-pyrazol-1-ylpyridazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N7O3/c1-13(27)23-15-5-3-14(4-6-15)18(28)20-10-11-21-19(29)16-7-8-17(25-24-16)26-12-2-9-22-26/h2-9,12H,10-11H2,1H3,(H,20,28)(H,21,29)(H,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KELXRSWRYOOKIH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)C(=O)NCCNC(=O)C2=NN=C(C=C2)N3C=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N7O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.